4-fluoro-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzenesulfonamide
Description
4-fluoro-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzenesulfonamide, also known as FOB or Compound 32, is a novel small molecule that has been synthesized for scientific research purposes. This compound has shown promising results in various studies, making it a potential candidate for further research and development.
Scientific Research Applications
- Schiff bases exhibit promising anticancer properties. Researchers have investigated the cytotoxic effects of this compound against cancer cell lines, including breast, lung, and colon cancer. Its ability to inhibit tumor growth and induce apoptosis makes it a potential candidate for further drug development .
- Schiff bases readily form complexes with metal ions due to their azomethine (C=N) functionality. These complexes have diverse applications, such as catalysis, sensing, and drug delivery. The compound can coordinate with various transition metals, leading to novel materials with tailored properties .
- Antioxidants play a crucial role in protecting cells from oxidative stress. Studies have explored the antioxidant activity of Schiff bases, including the compound mentioned. Its ability to scavenge free radicals and prevent oxidative damage suggests potential therapeutic applications .
- Inflammation is associated with various diseases. Researchers have investigated the anti-inflammatory properties of Schiff bases, including their impact on cytokine production and immune response. This compound may contribute to modulating inflammatory pathways .
- Schiff bases have been evaluated for their antimicrobial effects. The compound under scrutiny exhibits antibacterial activity against both Gram-positive and Gram-negative bacteria. Additionally, it shows antifungal activity against common fungal pathogens .
- Schiff bases are excellent ligands for metal ions. Researchers have explored their use in metal ion sensing and chelation. The compound’s ability to selectively bind specific metal ions could have applications in environmental monitoring and medical diagnostics .
Anticancer Activity
Metal Complex Formation
Antioxidant Potential
Anti-Inflammatory Effects
Antibacterial and Antifungal Properties
Metal Ion Sensing and Chelation
These applications highlight the multifaceted nature of Schiff bases and underscore the importance of further research to unlock their full potential. Keep in mind that ongoing studies may reveal additional applications or refine our understanding of this compound’s properties . If you need more detailed information on any specific aspect, feel free to ask! 😊
properties
IUPAC Name |
4-fluoro-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15FN2O3S/c17-12-6-8-15(9-7-12)23(21,22)18-13-10-16(20)19(11-13)14-4-2-1-3-5-14/h1-9,13,18H,10-11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRZVNLAOBSKKFJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC=CC=C2)NS(=O)(=O)C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15FN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzenesulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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